Cas no 929022-07-1 (methyl 2-cyano-3-methoxybenzoate)

929022-07-1 structure
Product name:methyl 2-cyano-3-methoxybenzoate
CAS No:929022-07-1
MF:C10H9NO3
MW:191.183362722397
CID:4659986
methyl 2-cyano-3-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-cyano-3-methoxybenzoate
-
- Inchi: 1S/C10H9NO3/c1-13-9-5-3-4-7(8(9)6-11)10(12)14-2/h3-5H,1-2H3
- InChI Key: GCAVBDZHGNSMIV-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(OC)=C1C#N
Computed Properties
- Exact Mass: 191.058
- Monoisotopic Mass: 191.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3A^2
- XLogP3: 1.8
methyl 2-cyano-3-methoxybenzoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A015023470-1g |
Methyl 2-cyano-3-methoxybenzoate |
929022-07-1 | 97% | 1g |
$1534.70 | 2023-08-31 | |
Alichem | A015023470-500mg |
Methyl 2-cyano-3-methoxybenzoate |
929022-07-1 | 97% | 500mg |
$806.85 | 2023-08-31 | |
Alichem | A015023470-250mg |
Methyl 2-cyano-3-methoxybenzoate |
929022-07-1 | 97% | 250mg |
$484.80 | 2023-08-31 |
methyl 2-cyano-3-methoxybenzoate Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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2. Book reviews
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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